1,1’-Diphenyl-D10
1,1’-Diphenyl-D10
Brand Name:
Vulcanchem
CAS No.:
1486-01-7
VCID:
VC0048426
InChI:
InChI=1S/C12H10/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h1-10H/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D
SMILES:
C1=CC=C(C=C1)C2=CC=CC=C2
Molecular Formula:
C12H10
Molecular Weight:
164.27 g/mol
1,1’-Diphenyl-D10
CAS No.: 1486-01-7
Reference Standards
VCID: VC0048426
Molecular Formula: C12H10
Molecular Weight: 164.27 g/mol
| CAS No. | 1486-01-7 |
|---|---|
| Product Name | 1,1’-Diphenyl-D10 |
| Molecular Formula | C12H10 |
| Molecular Weight | 164.27 g/mol |
| IUPAC Name | 1,2,3,4,5-pentadeuterio-6-(2,3,4,5,6-pentadeuteriophenyl)benzene |
| Standard InChI | InChI=1S/C12H10/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h1-10H/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D |
| Standard InChIKey | ZUOUZKKEUPVFJK-LHNTUAQVSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1[2H])[2H])C2=C(C(=C(C(=C2[2H])[2H])[2H])[2H])[2H])[2H])[2H] |
| SMILES | C1=CC=C(C=C1)C2=CC=CC=C2 |
| Canonical SMILES | C1=CC=C(C=C1)C2=CC=CC=C2 |
| Synonyms | 1,1’-Biphenyl-2,2’,3,3’,4,4’,5,5’,6,6’-D10; Biphenyl-D10; Perdeuteriobiphenyl; Perdeuterobiphenyl |
| PubChem Compound | 137030 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume